4-benzyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid

• IUPAC Name: 4-benzylfuro[3,2-b]pyrrole-5-carboxylic acid
• InChI: InChI=1S/C14H11NO3/c16-14(17)12-8-13-11(6-7-18-13)15(12)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• InChI Key: PJUQHQBKPMPLLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C=C2C(=O)O)OC=C3
• Molecular Formula: C14H11NO3
• Molecular Weight: 241.24 g/mol
• CAS No.: 144658-72-0

Description

4-benzyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid is a useful research compound. Its molecular formula is C14H11NO3 and its molecular weight is 241.246. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

A study by Galenko et al. (2016) describes the high yield synthesis of fluorescent benzo, thieno, and furo [c]-fused methyl 7-aryl-6H-pyrrolo[3,4-c]pyridazine-5-carboxylates, including unprecedented heterocyclic skeletons. This synthesis involves the transformation of methyl 4-aminopyrrole-2-carboxylate into the corresponding diazo compound, followed by intramolecular azo coupling under acid conditions onto a nucleophilic aryl or hetaryl group in the 3-position. This process is completely regioselective and, according to DFT calculations, is a kinetically controlled reaction, highlighting the synthetic versatility of compounds related to 4-benzyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid in creating novel heterocyclic structures with potential applications in material science and pharmaceuticals (Galenko, Galenko, Khlebnikov, Novikov, & Shakirova, 2016).

Applications in Medicinal Chemistry

Research by Muchowski et al. (1985) on related compounds, specifically 5-acyl-1,2-dihydro-3H-pyrrolo[1,2-a]pyrrole-1-carboxylic acids, and their analgesic and anti-inflammatory activities, provides insights into the potential medicinal applications of this compound derivatives. Extensive QSAR studies of the benzoylpyrrolopyrrolecarboxylic acids have demonstrated that the analgesic and anti-inflammatory potencies of these compounds are satisfactorily correlated with the steric and hydrogen-bonding properties of the benzoyl substituent(s), suggesting a basis for the design of new therapeutic agents (Muchowski, Unger, Ackrell, Cheung, Cooper, Cook, Gallegra, Halpern, Koehler, & Kluge, 1985).

Novel Synthetic Approaches

Liao et al. (2005) introduced a novel Pd(II)-mediated cascade carboxylative annulation to construct benzo[b]furan-3-carboxylic acids, which showcases an innovative synthetic pathway that could be applied to the synthesis of this compound derivatives. This methodology allows for the formation of complex structures by forming three new bonds in one step, which could have significant implications for the synthesis of complex organic molecules with potential applications in drug discovery and material science (Liao, Smith, Fathi, & Yang, 2005).